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Compound of Interest

Compound Name: Ammonium salicylate

Cat. No.: B3423686 Get Quote

Ammonium salicylate (NH₄C₇H₅O₃), the ammonium salt of salicylic acid, is a compound

utilized in pharmaceuticals, cosmetics, and analytical chemistry.[1][2][3] While its molecular

formula (C₇H₉NO₃) and synthesis—a straightforward acid-base reaction between salicylic acid

and ammonia—are well-established, a deeper understanding of its solid-state properties is

crucial for its application in drug development and materials science.[1][4] The efficacy, stability,

and bioavailability of an active pharmaceutical ingredient (API) are intrinsically linked to its

crystal structure. This guide provides a detailed examination of the crystal structure of

ammonium salicylate, moving from the fundamental crystallographic data to the intricate

supramolecular architecture that dictates its physicochemical properties. The core of this

analysis is based on the definitive synchrotron study by Klepeis et al., which serves as the

primary source for the crystallographic data presented herein.[5][6]

Section 1: Crystallographic Data and Molecular
Geometry
The foundation of understanding a crystalline material lies in its unit cell parameters and

symmetry. Ammonium salicylate crystallizes in the monoclinic system with the space group

P2₁/n.[5][6] This determination, achieved through single-crystal X-ray diffraction using high-

intensity synchrotron radiation, provides a precise, three-dimensional map of the atomic

arrangement at a low temperature (150 K) to minimize thermal vibrations.[5]

The asymmetric unit of the crystal contains one ammonium cation (NH₄⁺) and one salicylate

anion (C₇H₅O₃⁻).[5] The salicylate anion maintains its characteristic geometry, featuring a
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planar phenyl ring with carboxylate and hydroxyl groups at adjacent positions. The ammonium

cation exists as a regular tetrahedron.

Table 1: Crystallographic Data for Ammonium Salicylate

Parameter Value Source

Chemical Formula NH₄⁺·C₇H₅O₃⁻ [5]

Formula Weight 155.15 g·mol⁻¹ [5][6]

Crystal System Monoclinic [4][5]

Space Group P2₁/n [5][6]

a 6.0768 (6) Å [5][6]

b 20.089 (2) Å [5][6]

c 6.3353 (7) Å [5][6]

β 102.768 (1)° [5][6]

Volume (V) 754.28 (14) Å³ [5]

Z (Formula units per cell) 4 [5][6]

Temperature 150 K [5]

| Radiation | Synchrotron (λ = 0.77490 Å) |[5] |

Section 2: Supramolecular Architecture and
Intermolecular Forces
The defining feature of the ammonium salicylate crystal structure is its extensive network of

hydrogen bonds. These non-covalent interactions are the primary stabilizing force, linking the

individual ions into a robust, two-dimensional array.[5][7] This intricate network is not random; it

follows a specific and repeating pattern that dictates the material's overall properties.

The ammonium cation, with its four protons, acts as a hydrogen bond donor. The salicylate

anion, with its carboxylate and hydroxyl oxygen atoms, serves as the hydrogen bond acceptor.
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The interaction is dominated by the hydrogen bonding between the ammonium ions and the

highly polarized carboxylate groups of the salicylate anions.[5] This primary interaction creates

a fascinating supramolecular motif: two ammonium ions connect two salicylate ions, forming

alternating eight- and twelve-membered rings.[5] These rings propagate through the crystal,

forming extended ribbon-like strips that run parallel to the c-axis. The phenyl rings of the

salicylate anions are attached to these ribbons in a zigzag pattern and stack along the a-axis.

[5]

Additionally, weaker hydrogen bonds exist between the ammonium ions and the hydroxyl

groups of the salicylates.[5][7] This comprehensive hydrogen-bonding scheme is crucial for

stabilizing the crystal packing. Unlike some other aromatic structures, there is no significant π-

π stacking between the salicylate phenyl rings, indicating that hydrogen bonding is the

dominant intermolecular force.[5]
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Caption: Workflow for the experimental determination of crystal structure.

Section 4: Structure-Property Relationships
The arrangement of atoms and molecules in the crystal lattice directly influences the

macroscopic properties of the material, a core concept in solid-state chemistry and drug

development.
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Table 2: Physicochemical Properties of Ammonium Salicylate

Property Value / Description
Structural
Rationale

Source

Appearance

Colorless or white
crystalline powder.
Discolors on
exposure to light.

The ordered
crystalline lattice
diffracts light,
appearing white.
Electronic
transitions upon
light exposure can
cause
discoloration.

[1][6][8]

Solubility

Very soluble in water

(1 g in 1 mL); soluble

in ethanol.

The ionic nature

(NH₄⁺, C₇H₅O₃⁻) and

extensive hydrogen

bonding capacity

allow for favorable

interactions with polar

solvents like water

and ethanol.

[1][9]

Thermal Stability
Decomposes at

~213°C.

The energy required

to overcome the

strong, extensive

hydrogen-bonding

network in the crystal

lattice is significant,

leading to a relatively

high decomposition

temperature.

[1][2]

| Acidity | Aqueous solution is slightly acidic. | The ammonium ion (NH₄⁺) is the conjugate acid

of a weak base (NH₃) and can donate a proton to water, creating a slightly acidic solution. | [1]

[9]|
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The high solubility in water is a direct consequence of the ionic character and the ability of the

ammonium and salicylate ions to form strong hydrogen bonds with water molecules, which can

effectively compete with and break down the crystal lattice. The thermal stability is also

noteworthy; significant thermal energy is required to disrupt the two-dimensional hydrogen-

bonded array holding the ions together.

Conclusion
The crystal structure of ammonium salicylate is a well-ordered, three-dimensional

arrangement primarily stabilized by a robust and extensive two-dimensional network of

hydrogen bonds. Dominated by interactions between the ammonium cations and the

carboxylate groups of the salicylate anions, this network forms unique eight- and twelve-

membered ring motifs. This specific supramolecular architecture, determined definitively by

single-crystal X-ray diffraction, is the underlying reason for the compound's key

physicochemical properties, including its high water solubility and thermal stability. For

professionals in drug development and materials science, this detailed structural knowledge is

paramount for controlling crystallization, predicting stability, and formulating ammonium
salicylate for its intended applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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